Cas no 109272-29-9 (Benzene, 1-(4-bromophenoxy)-3-(trifluoromethyl)-)

Benzene, 1-(4-bromophenoxy)-3-(trifluoromethyl)- structure
109272-29-9 structure
Product Name:Benzene, 1-(4-bromophenoxy)-3-(trifluoromethyl)-
CAS No:109272-29-9
MF:C13H8BrF3O
MW:317.101233482361
CID:2624500
PubChem ID:13667461
Update Time:2025-04-21

Benzene, 1-(4-bromophenoxy)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 109272-29-9
    • SCHEMBL3553556
    • DTXSID70546223
    • F84333
    • 4-(3-trifluoromethylphenoxy) bromobenzene
    • Benzene, 1-(4-bromophenoxy)-3-(trifluoromethyl)-
    • 4-(3-trifluoromethylphenoxy)bromo-benzene
    • 1-(4-Bromophenoxy)-3-(trifluoromethyl)benzene
    • DB-420661
    • Inchi: 1S/C13H8BrF3O/c14-10-4-6-11(7-5-10)18-12-3-1-2-9(8-12)13(15,16)17/h1-8H
    • InChI Key: GTFRVJHIVJOYDW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC1=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 315.97106g/mol
  • Monoisotopic Mass: 315.97106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 9.2Ų

Benzene, 1-(4-bromophenoxy)-3-(trifluoromethyl)- Pricemore >>

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